Cas no 1706091-88-4 (7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane)

• Product Name: 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane
• CAS No: 1706091-88-4
• MF: C₁₅H₁₆FN₃OS₂
• MW: 337.435443878174
• CID: 5366884
• Update Time: 2025-06-13

7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-Fluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl](4-methyl-1,2,3-thiadiazol-5-yl)methanone
• 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane

• Inchi： 1S/C15H16FN3OS2/c1-10-14(22-18-17-10)15(20)19-7-6-13(21-9-8-19)11-4-2-3-5-12(11)16/h2-5,13H,6-9H2,1H3
• InChI Key： KIHGPHIATSKTHC-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2F)SCC1)(C1SN=NC=1C)=O

Additional information on 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane

Comprehensive Overview of 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane (CAS No. 1706091-88-4)

The compound 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane (CAS No. 1706091-88-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a 1,4-thiazepane core coupled with a 2-fluorophenyl moiety and a 4-methyl-1,2,3-thiadiazole-5-carbonyl group, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with diverse protein targets.

In recent years, the demand for novel heterocyclic compounds like 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane has surged, driven by the need for innovative therapeutics in areas such as oncology, neurology, and infectious diseases. The fluorophenyl group enhances the compound's lipophilicity, potentially improving its membrane permeability, while the thiadiazole ring contributes to its electronic properties, which are critical for binding affinity. This dual functionality positions the compound as a versatile scaffold for further derivatization.

The synthesis of CAS No. 1706091-88-4 involves multi-step organic reactions, often starting with the construction of the 1,4-thiazepane backbone, followed by the introduction of the 2-fluorophenyl and thiadiazole substituents. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule drug discovery, this compound is frequently discussed in academic forums and patent literature, highlighting its relevance in modern pharmaceutical research.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane?" Preliminary studies suggest its utility in targeting enzymes involved in inflammatory responses, though further in vitro and in vivo validation is required. Another trending topic is its role in structure-activity relationship (SAR) studies, where researchers explore how modifications to its core structure affect biological activity.

From an industrial perspective, CAS No. 1706091-88-4 is often procured by pharmaceutical companies and research institutions for exploratory projects. Its commercial availability in milligram to gram quantities has facilitated its adoption in high-throughput screening campaigns. Additionally, the compound's patent landscape is evolving, with several filings emphasizing its use in combination therapies or as a precursor for more potent analogs.

Environmental and safety considerations are also critical when handling 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. This aligns with the broader industry focus on green chemistry and sustainable synthesis practices.

In summary, 7-(2-fluorophenyl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane represents a fascinating example of modern heterocyclic chemistry with untapped potential. Its structural complexity, coupled with its applicability in drug discovery, makes it a subject of ongoing research. As the scientific community continues to unravel its properties, this compound may soon find its place in the development of next-generation therapeutics.